Cas no 897618-20-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide)
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
- AKOS024610847
- N-(4,6-difluorobenzo[d]thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
- F1813-1209
- 897618-20-1
-
- Inchi: 1S/C18H14F2N2OS/c19-13-8-14(20)16-15(9-13)24-18(21-16)22-17(23)12-6-5-10-3-1-2-4-11(10)7-12/h5-9H,1-4H2,(H,21,22,23)
- InChI Key: JUCCWNYMMHKROQ-UHFFFAOYSA-N
- SMILES: S1C2C=C(C=C(C=2N=C1NC(C1C=CC2=C(C=1)CCCC2)=O)F)F
Computed Properties
- Exact Mass: 344.07949057g/mol
- Monoisotopic Mass: 344.07949057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 70.2Ų
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1813-1209-2μmol |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-5μmol |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-10μmol |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-20μmol |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-1mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-2mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-3mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-4mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-5mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1813-1209-10mg |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide |
897618-20-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
Professional Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 897618-20-1)
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, identified by its CAS number 897618-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in drug discovery.
The structural framework of this compound consists of a benzothiazole moiety substituted with fluoro groups at the 4 and 6 positions, linked to a tetrahydronaphthalene core via an amide bond. The presence of the 4,6-difluoro substituents introduces electron-withdrawing effects that can modulate the electronic properties of the benzothiazole ring. This modification is particularly significant in medicinal chemistry, as it can influence the compound's interactions with biological targets and its overall pharmacokinetic profile.
The tetrahydronaphthalene portion of the molecule provides a rigid aromatic system that can enhance binding affinity and stability in biological environments. The amide linkage not only connects the benzothiazole and tetrahydronaphthalene units but also serves as a potential site for hydrogen bonding interactions with biological targets. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.
In recent years, there has been growing interest in the exploration of heterocyclic compounds for their diverse biological activities. Benzothiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of fluoro substituents into these heterocyclic systems has further expanded their pharmacological potential by enhancing metabolic stability and improving bioavailability.
The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for further biological evaluation.
The biological evaluation of this compound has been a focal point of recent research efforts. Preclinical studies have demonstrated that N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide exhibits notable activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor growth and progression. Additionally, preliminary data suggest that this compound may exhibit selectivity towards specific cancer cell types, making it a promising candidate for targeted therapies.
The pharmacokinetic properties of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable solubility and metabolic stability. The presence of fluoro substituents has been found to enhance its bioavailability by reducing susceptibility to enzymatic degradation. These pharmacokinetic advantages are crucial for developing an effective drug candidate that can reach therapeutic levels in vivo.
897618-20-1 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)